Cas no 887090-48-4 (2-{(3-cyanophenyl)methylsulfanyl}acetic acid)

• Product Name: 2-{(3-cyanophenyl)methylsulfanyl}acetic acid
• CAS No: 887090-48-4
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD02755449
• CID: 5229306
• Update Time: 2026-03-07

2-{(3-cyanophenyl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[(3-cyanophenyl)methyl]thio]-
• 2-((3-Cyanobenzyl)thio)acetic acid
• 2-{(3-cyanophenyl)methylsulfanyl}acetic acid

• MDL： MFCD02755449
• Inchi： 1S/C10H9NO2S/c11-5-8-2-1-3-9(4-8)6-14-7-10(12)13/h1-4H,6-7H2,(H,12,13)
• InChI Key： ZUTJBZUVXGLAJA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1=CC=CC(C#N)=C1

Additional information on 2-{(3-cyanophenyl)methylsulfanyl}acetic acid

Professional Introduction to 2-{(3-cyanophenyl)methylsulfanyl}acetic Acid (CAS No. 887090-48-4)

2-{(3-cyanophenyl)methylsulfanyl}acetic acid, identified by its Chemical Abstracts Service Number (CAS No. 887090-48-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a cyano-substituted phenyl ring linked to a methylsulfanyl group, which is further esterified into an acetic acid derivative, presents a rich scaffold for medicinal chemistry exploration.

The molecular architecture of 2-{(3-cyanophenyl)methylsulfanyl}acetic acid is particularly intriguing due to its potential biological activity. The presence of the cyano group (–CN) on the phenyl ring introduces a polar, electron-withdrawing moiety, which can influence the electronic properties and reactivity of the molecule. Concurrently, the methylsulfanyl (–SCH₃) group provides a sulfur-rich appendage that is often exploited in drug design for its ability to interact with biological targets such as enzymes and receptors. The terminal acetic acid moiety further enhances the compound's solubility and metabolic stability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focusing on heterocyclic compounds and their derivatives due to their diverse biological activities. The structural features of 2-{(3-cyanophenyl)methylsulfanyl}acetic acid align well with this trend, as the cyano-substituted phenyl ring can serve as a scaffold for constructing more complex pharmacophores. For instance, studies have demonstrated that such derivatives can exhibit properties ranging from anti-inflammatory to anticancer effects, depending on the substitution pattern and overall molecular configuration.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The sulfur atom in the methylsulfanyl group can engage in hydrogen bonding or coordinate with metal ions, which are often critical for enzyme function. This property has been leveraged in the development of sulfonamide-based drugs, where sulfur-containing heterocycles are known to enhance binding affinity and selectivity. Furthermore, the cyano group can participate in π-stacking interactions with aromatic residues in biological targets, further fine-tuning the compound's binding profile.

The synthesis of 2-{(3-cyanophenyl)methylsulfanyl}acetic acid presents an interesting challenge for organic chemists. Given its complex structure, multiple synthetic routes have been explored to achieve high yields and purity. Common strategies include nucleophilic substitution reactions on halogenated precursors, followed by functional group transformations such as cyanation and sulfuration. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of large-scale production.

The pharmacological evaluation of 2-{(3-cyanophenyl)methylsulfanyl}acetic acid has revealed several promising leads. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in inflammatory pathways. The interaction between the sulfur-containing moiety and target proteins appears to be particularly potent, suggesting that further optimization could yield novel therapeutics for conditions such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its enzymatic activity, 2-{(3-cyanophenyl)methylsulfanyl}acetic acid has shown potential in interactions with cellular receptors. The phenyl ring and its substituents can modulate receptor conformation and signaling cascades, leading to therapeutic effects. For example, analogs of this compound have been investigated for their ability to interact with G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The precise tuning of electronic and steric properties through structural modifications offers a pathway to discover selective ligands with minimal off-target effects.

The computational modeling of this compound has provided valuable insights into its binding mechanisms. Molecular dynamics simulations have helped elucidate how different parts of the molecule interact with biological targets at an atomic level. These studies have identified key residues responsible for binding affinity and selectivity, guiding medicinal chemists in designing next-generation analogs with enhanced properties.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced algorithms and high-performance computing resources, researchers can predict the behavior of compounds like 2-{(3-cyanophenyl)methylsulfanyl}acetic acid before conducting expensive wet-lab experiments. This approach not only accelerates the discovery process but also reduces costs associated with trial-and-error experimentation.

The future prospects for derivatives of this compound are bright, with ongoing research focusing on expanding their therapeutic applications. Exploration into new synthetic methodologies will continue to streamline production processes, while computational studies will refine our understanding of their biological interactions. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.